Cas no 2580103-56-4 (rac-(1R,8S,9S,10S)-10-{(benzyloxy)carbonylamino}bicyclo6.2.0decane-9-carboxylic acid)

• Product Name: rac-(1R,8S,9S,10S)-10-{(benzyloxy)carbonylamino}bicyclo6.2.0decane-9-carboxylic acid
• CAS No: 2580103-56-4
• MF: C₁₉H₂₅NO₄
• MW: 331.40610575676
• CID: 5659122
• PubChem ID: 165894885
• Update Time: 2025-05-20

rac-(1R,8S,9S,10S)-10-{(benzyloxy)carbonylamino}bicyclo6.2.0decane-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,8S,9S,10S)-10-{[(benzyloxy)carbonyl]amino}bicyclo[6.2.0]decane-9-carboxylic acid
• EN300-27733143
• 2580103-56-4
• rac-(1R,8S,9S,10S)-10-{(benzyloxy)carbonylamino}bicyclo6.2.0decane-9-carboxylic acid

• Inchi： 1S/C19H25NO4/c21-18(22)16-14-10-6-1-2-7-11-15(14)17(16)20-19(23)24-12-13-8-4-3-5-9-13/h3-5,8-9,14-17H,1-2,6-7,10-12H2,(H,20,23)(H,21,22)/t14-,15+,16-,17-/m0/s1
• InChI Key： NSCPGGIASKSTSJ-YVSFHVDLSA-N
• SMILES： OC([C@@H]1[C@H]([C@@H]2CCCCCC[C@@H]21)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 331.17835828g/mol
• Monoisotopic Mass: 331.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,8S,9S,10S)-10-{(benzyloxy)carbonylamino}bicyclo6.2.0decane-9-carboxylic acid

Rac-(1R,8S,9S,10S)-10-{(Benzyloxy)Carbonylamino}Bicyclo[6.2.0]Decane-9-Carboxylic Acid: A Comprehensive Overview

Rac-(1R,8S,9S,10S)-10-{(Benzyloxy)Carbonylamino}Bicyclo[6.2.0]Decane-9-Carboxylic Acid, with the CAS number 2580103-56-4, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure and the presence of a benzyloxy carbonyl amino group, which contributes to its potential applications in drug design and development.

The compound's structure is characterized by a bicyclo[6.2.0]decane framework, which is a type of norbornane derivative. The stereochemistry of the molecule is defined by the configuration at four chiral centers: 1R, 8S, 9S, and 10S. This specific stereochemistry is crucial for the compound's biological activity and its interaction with target molecules in biological systems.

Recent studies have highlighted the importance of bicyclic compounds like Rac-(1R,8S,9S,10S)-10-{(Benzyloxy)Carbonylamino}Bicyclo[6.2.0]Decane-9-Carboxylic Acid in drug discovery. The rigid structure of the bicyclo system provides stability and enhances the molecule's ability to bind to specific protein targets. Additionally, the benzyloxy carbonyl amino group introduces a hydrophilic nature to the molecule, which can improve its solubility and bioavailability.

In terms of synthesis, this compound is typically prepared through a multi-step process involving ring-closing metathesis or other advanced organic reactions. The introduction of the benzyloxy carbonyl amino group is often achieved through peptide coupling reactions or similar methodologies. The stereochemical purity of the product is critical and is typically ensured through rigorous chromatographic purification techniques.

The application of Rac-(1R,8S,9S,10S)-10-{(Benzyloxy)Carbonylamino}Bicyclo[6.2.0]Decane-9-Carboxylic Acid in medicinal chemistry has been explored in various contexts. For instance, researchers have investigated its potential as a lead compound for developing new antibiotics or anti-inflammatory agents. The compound's ability to modulate enzyme activity or inhibit key signaling pathways makes it a promising candidate for further preclinical studies.

Recent advancements in computational chemistry have also provided new insights into the properties of this compound. Molecular docking studies have revealed potential binding modes with target proteins, suggesting that this compound could serve as a template for designing more potent drug candidates.

In conclusion, Rac-(1R,8S,9S,10S)-10-{(Benzyloxy)Carbonylamino}Bicyclo[6.2.0]Decane-9-Carboxylic Acid represents an exciting area of research in organic chemistry and pharmacology. Its unique structure and stereochemistry make it a valuable tool for exploring new therapeutic strategies and advancing drug development efforts.